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Compound of Interest

Compound Name: Disperse Yellow 60

Cat. No.: B093087

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
application of C.I. Disperse Yellow 7 to polyester substrates using the Thermosol process. The
information is intended to guide researchers and scientists in achieving consistent and high-
quality dyeing results.

Introduction to the Thermosol Process and Disperse
Yellow 7

The Thermosol process is a continuous method for dyeing synthetic fibers, particularly
polyester, with disperse dyes.[1][2] This technique involves padding the fabric with a dye
dispersion, followed by drying and then fixing the dye at high temperatures.[1][2] The high
temperature, typically between 180°C and 220°C, allows the dye to sublime and penetrate the
amorphous regions of the polyester fibers, resulting in a stable and durable coloration.[1]

Disperse Yellow 7 (C.I. 26090) is a monoazo disperse dye known for its bright, reddish-yellow
hue.[3] It is widely used for dyeing polyester and its blends due to its good sublimation fastness
and overall performance characteristics. Its chemical structure is C19H16N40.[3]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the application of Disperse
Yellow 7 via the Thermosol process.
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Table 1: Physicochemical Properties of Disperse Yellow 7

Property Value

C.l. Name Disperse Yellow 7

C.l. Number 26090

CAS Number 6300-37-4

Molecular Formula C19H16N40

Molecular Weight 316.36 g/mol

Appearance Dark brown powder
Solubility Soluble in acetone and DMF

Table 2: Recommended Process Parameters for Thermosol Dyeing with Disperse Yellow 7

Parameter Recommended Range
Padding

Pick-up 60 - 70%

Bath Temperature 20 - 30°C

Drying

Temperature 100 - 120°C
Thermofixation

Temperature 200 - 215°C

Time 60 - 90 seconds

After-treatment

Reduction Clearing Temperature

70 - 80°C

Reduction Clearing Time

10 - 20 minutes
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Table 3: Fastness Properties of Disperse Yellow 7 on Polyester

Fastness Test Rating (ISO Standards)
Light Fastness (Xenon Arc) 6

Washing Fastness (Fading) 4-5

Washing Fastness (Staining) 4-5

Perspiration Fastness (Fading) 5

Perspiration Fastness (Staining) 5

Ironing Fastness (Fading) 4

Ironing Fastness (Staining) 3

Experimental Protocols

This section provides detailed methodologies for the key stages of the Thermosol process for
applying Disperse Yellow 7 to polyester fabric.

Preparation of Padding Liquor

A typical padding liquor for the Thermosol process consists of the disperse dye, a dispersing
agent, an anti-migration agent (thickener), and a pH buffer.

Recipe:

Disperse Yellow 7 (C.I. 26090): X g/L (depending on the desired depth of shade)

Dispersing Agent (e.g., Sodium Lignosulfonate): 1 - 2 g/L

Anti-migration Agent (e.g., Sodium Alginate): 10 - 20 g/L

Acetic Acid (to adjust pH): to achieve pH 4.5 -5.5

Procedure:
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o Create a paste of the required amount of Disperse Yellow 7 with a small amount of the
dispersing agent and cold water.

e Add this paste to the bulk of the water in the mixing tank with continuous stirring.

» Add the remaining dispersing agent and the anti-migration agent to the dye dispersion and
stir until a homogenous mixture is obtained.

¢ Adjust the pH of the padding liquor to 4.5 - 5.5 using acetic acid.

o Make up the final volume with water.

Padding, Drying, and Thermofixation

This is the core of the Thermosol process where the dye is applied and fixed onto the fabric.
Procedure:

e Padding: Immerse the polyester fabric in the prepared padding liquor in a padder. The nip
pressure should be adjusted to achieve a wet pick-up of 60-70%.

e Drying: The padded fabric is then passed through a dryer at a temperature of 100-120°C. It
is crucial to control the drying process to prevent dye migration.

» Thermofixation: Immediately after drying, the fabric is passed through a thermofixation unit
(e.g., a hot flue or over hot rollers) at a temperature of 200-215°C for 60-90 seconds. This
step is critical for the sublimation of the dye and its diffusion into the polyester fibers.

After-treatment (Reduction Clearing)

After thermofixation, any unfixed dye on the surface of the fabric must be removed to ensure
good wash fastness and prevent crocking.

Recipe for Reduction Clearing Bath:
e Sodium Hydrosulphite: 2 g/L

e Caustic Soda (Sodium Hydroxide): 2 g/L
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» Non-ionic Detergent: 1 g/L

Procedure:

Rinse the dyed fabric in cold water.

Treat the fabric in the reduction clearing bath at 70-80°C for 10-20 minutes.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a weak solution of acetic acid if necessary.

Dry the final dyed fabric.

Visualizations
Experimental Workflow

Click to download full resolution via product page

Caption: Experimental workflow for the Thermosol process.

Logical Relationships of Key Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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